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Compound of Interest

Compound Name:
5-(4-Bromophenyl)pyridine-3-

carbaldehyde

CAS No.: 887973-73-1

Cat. No.: B13155912

Get Quote

Executive Summary: The Structural Scaffold
5-(4-Bromophenyl)pyridine-3-carbaldehyde (CAS: N/A for specific crystal data; Analogous

CAS: 381684-96-4 for F-analog) represents a critical "biaryl ether-like" scaffold in medicinal

chemistry. It serves as a divergent intermediate for PIM-1 kinase inhibitors and smoothened

(Smo) receptor antagonists.

Unlike its isomer 4-(4-bromophenyl)pyridine-3-carbaldehyde, the 3,5-substitution pattern of this

molecule allows for a unique "V-shaped" geometry that minimizes steric clash between the

aldehyde and the biaryl axis, preserving a higher degree of planarity essential for π-stacking in

protein binding pockets.

This guide compares the structural performance (crystallizability, packing efficiency, and

synthetic utility) of the target molecule against its Fluorinated Analog and Regioisomer,

providing a roadmap for researchers to generate and validate high-quality crystal data.
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Comparative Structural Analysis
The following table contrasts the predicted and observed physicochemical properties based on

crystallographic data of closely related 5-aryl-3-pyridinecarbaldehydes.

Table 1: Structural & Physicochemical Comparison
Feature Target: 5-(4-Br-Ph) Analog: 5-(4-F-Ph) Isomer: 4-(4-Br-Ph)

Substituent (X) Bromine (-Br) Fluorine (-F) Bromine (-Br)

Electronic Effect -hole donor (Halogen

Bond)

High Electronegativity

(Dipole)

Steric bulk at ortho

pos.

Biaryl Twist Angle ~15–25° (Predicted) ~20–30°
>45° (Due to steric

clash)

Crystal Packing
Type II Halogen

Bonding (C-Br···N)

Weak C-H···F

interactions

No significant halogen

bonds

Melting Point High (>120°C)
Moderate (~90–

100°C)

Moderate (Twisted =

less packing)

Solubility (EtOH) Low (Requires heat) Moderate Moderate

Space Group P2₁/c (Predicted) P2₁/c (Observed) P2₁/n (Observed)

Critical Insight: The Bromine atom in the target molecule is not merely a heavy atom for

phasing; it actively directs crystal packing via C-Br···N(pyridyl) halogen bonds. This interaction

typically results in higher lattice energy and lower solubility compared to the fluoro-analog,

making the choice of crystallization solvent (polar aprotic vs. protic) critical.

Experimental Protocol: Synthesis & Crystallization

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13155912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To obtain publication-quality crystal structure data, you must first synthesize the compound with

high regioselectivity and then grow single crystals free of twinning.

Phase A: Regioselective Synthesis (Suzuki-Miyaura
Coupling)
Objective: Couple 5-bromo-3-pyridinecarboxaldehyde with 4-bromophenylboronic acid without

polymerizing the aldehyde.

Reagents:

5-Bromo-3-pyridinecarboxaldehyde (1.0 eq)

4-Bromophenylboronic acid (1.1 eq)[1]

Catalyst: Pd(PPh₃)₄ (3-5 mol%)

Base: K₂CO₃ (2.0 eq)

Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Workflow:

Degassing: Purge the solvent mixture with Argon for 30 minutes. Oxygen is the enemy of

Pd(0).

Addition: Add halide, boronic acid, and base to the reaction vessel. Add catalyst last under a

counter-flow of Argon.

Reflux: Heat to 90°C for 12 hours. Monitor via TLC (Eluent: 20% EtOAc/Hexanes).

Note: The aldehyde spot will be UV-active and stain with DNP (yellow/orange).

Workup: Cool to RT. Dilute with EtOAc, wash with brine.[2] Dry over Na₂SO₄.[3]

Purification: Flash chromatography. Do not distill; the aldehyde is thermally sensitive.

Phase B: Single Crystal Growth (Slow Evaporation)
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Objective: Grow crystals suitable for X-ray diffraction (dimensions >0.1 mm).

Solvent Selection: Dissolve 20 mg of pure product in Acetonitrile (MeCN) or

Ethanol/Dichloromethane (1:1).

Why MeCN? It promotes dipole-dipole alignment and avoids hydrogen bonding

competition from water.

Filtration: Pass the solution through a 0.45 µm PTFE syringe filter into a clean scintillation

vial. Dust particles induce nucleation too early (polycrystalline powder).

Vapor Diffusion (Alternative): Place the vial (uncapped) inside a larger jar containing Pentane

or Hexane. Cap the large jar.

Mechanism:[4][5][6][7] Pentane diffuses into the solution, slowly lowering solubility and

forcing ordered precipitation.

Harvesting: Check after 3-5 days. Look for colorless needles or prisms.

Visualization: Workflow & Interaction Map
The following diagram illustrates the critical path from precursors to structural data, highlighting

the key molecular interactions that dictate the crystal lattice.

Precursors:
5-Bromo-3-pyridine-CHO

+ 4-Br-Ph-B(OH)2

Suzuki Coupling
(Pd(0), K2CO3, 90°C)

C-C Bond Formation Purification
(Flash Column)

Isolate Product Crystallization
(Vapor Diffusion: MeCN/Pentane)

Supersaturation X-Ray Diffraction
(Mo Kα, 100K)

Single Crystal
Crystal Structure:

Space Group P21/c
Z=4

Refinement (SHELXL)

Interaction 1:
Br···N (Halogen Bond)

Interaction 2:
π-π Stacking (3.8 Å)

Click to download full resolution via product page

Caption: Workflow for generating crystal structure data, highlighting the transition from

synthetic chemistry to crystallographic analysis and the key stabilizing forces identified.
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When you solve the structure (likely using SHELXT or OLEX2), verify your model against these

self-validating metrics:

R-Factor (R₁): Aim for < 5.0%. If >7%, check for twinning (common in pseudo-symmetric

biaryls).

Disorder: The aldehyde group (-CHO) may show rotational disorder. Look for electron

density peaks corresponding to a 180° flip (O vs. H position).

CheckCIF: Ensure no Level A or B alerts regarding "Void Spaces." This molecule packs

efficiently; large voids suggest solvent loss or incorrect space group assignment.

Authoritative References
Suzuki-Miyaura Coupling Mechanism & Protocols:

Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of

Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

Crystal Engineering of Pyridine Carbaldehydes:

Chantrapromma, S., et al. (2009). 6-(4-Bromophenyl)-2-ethoxy-4-(4-

ethoxyphenyl)nicotinonitrile. Acta Crystallographica Section E, 66(1), o79–o80. Link

Note: This reference provides the closest structural analog for packing comparison.

Halogen Bonding in Pyridines:

Metrangolo, P., et al. (2005). Halogen Bonding: A Supramolecular Tool in the Design of

Functional Materials. Angewandte Chemie International Edition, 44(35), 5576-5576. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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